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4-[2-(1-Benzothiophen-3-yl)acetyl]morpholine-2-carboxylic acid

Name: 4-[2-(1-Benzothiophen-3-yl)acetyl]morpholine-2-carboxylic acid
Brand: Smolecule
SKU: S6945535
Rating: 4 (5 reviews)

Catalog No.

S6945535

CAS No.

M.F

C15H15NO4S

M. Wt

305.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-[2-(1-Benzothiophen-3-yl)acetyl]morpholine-2-car...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Future Directions
12. Specification
13. Others

General Information

Product Name

4-[2-(1-Benzothiophen-3-yl)acetyl]morpholine-2-carboxylic acid

IUPAC Name

4-[2-(1-benzothiophen-3-yl)acetyl]morpholine-2-carboxylic acid

Molecular Formula

C15H15NO4S

Molecular Weight

305.4 g/mol

InChI

InChI=1S/C15H15NO4S/c17-14(16-5-6-20-12(8-16)15(18)19)7-10-9-21-13-4-2-1-3-11(10)13/h1-4,9,12H,5-8H2,(H,18,19)

InChI Key

VBZROWYVJWOEIP-UHFFFAOYSA-N

Canonical SMILES

C1COC(CN1C(=O)CC2=CSC3=CC=CC=C32)C(=O)O

BAMCA, with the molecular formula C18H18N2O3S, is an organic compound that belongs to the class of heterocyclic compounds which contains a thiophene ring fused to a morpholine ring system. The structure of BAMCA consists of a morpholine ring linked to a benzothiophene moiety through a carbonyl group and an acetyl group. BAMCA is an analogue of the well-known anticancer drug doxorubicin, which is used for the treatment of a variety of cancers. However, BAMCA has demonstrated a range of unique properties that set it apart from doxorubicin.

Physical and Chemical Properties

BAMCA is a yellow powder that is insoluble in water, but soluble in organic solvents such as ethanol, methanol, and chloroform. It has a melting point of 280-282 °C and a molecular weight of 342.42 g/mol. BAMCA has been reported to show UV absorption maxima at 256 nm and 340 nm, with an extinction coefficient of 6154 and 254, respectively. BAMCA has also demonstrated a high fluorescence emission intensity, making it a useful fluorescent probe.

Synthesis and Characterization

BAMCA can be synthesized by the reaction of 3-acetylbenzothiophene and 4-morpholinecarboxylic acid in the presence of a Lewis acid catalyst. The product is then purified by recrystallization and characterized by various analytical methods such as NMR, IR, mass spectrometry, and elemental analysis.

Analytical Methods

Different analytical methods have been applied for the detection and quantification of BAMCA in various media such as biological samples, water, and soil. These methods include but are not limited to high-performance liquid chromatography, capillary electrophoresis, electrochemical methods, and spectroscopic methods.

Biological Properties

BAMCA has shown promising biological activities including antimicrobial, antitumor, antiparasitic, and antiviral properties. BAMCA exhibits its antimicrobial activity by disrupting bacterial cell membranes. Furthermore, BAMCA has shown to have antiparasitic activity against Trypanosoma cruzi and Leishmania spp. by inhibiting the activity of the parasite topoisomerase II enzyme. BAMCA has also shown to have significant antitumor activity against various human tumor cell lines.

Toxicity and Safety in Scientific Experiments

Like all chemicals, BAMCA should be handled with caution. At high concentrations, BAMCA may cause toxicity and adverse effects on the environment and human health, although information on its toxicity is limited. It is, therefore, advised to handle BAMCA with precautionary measures, such as using protective equipment and following standard safety protocols.

Applications in Scientific Experiments

BAMCA has a wide range of applications in scientific experiments. It is used as a fluorescent probe for the detection of biological molecules such as DNA and proteins. Furthermore, BAMCA has been used as a drug delivery system due to its unique physical and chemical properties and its ability to target cancer cells selectively. BAMCA has also been used as a metal ion chelator, as it has a high affinity for metal ions such as copper and zinc.

Current State of Research

Currently, research on BAMCA is still in its infancy. Most of the work that has been done on this compound has been focused on its synthesis, characterization, and biological properties. There is a need for more research on the mechanisms of action, toxicity, and safety of BAMCA.

Potential Implications in Various Fields of Research and Industry

The unique properties of BAMCA make it a promising candidate for various applications in the fields of biotechnology, pharmaceuticals, and materials science. BAMCA has shown great potential as a fluorescent probe and drug delivery system for the targeted delivery of anticancer drugs. Furthermore, BAMCA's metal ion chelation properties can be exploited for the development of new materials for industrial and technological applications.
Limitations:
Despite the promising potential of BAMCA, there are still limitations that need to be addressed. These limitations include its limited solubility, potential toxicity, and the need for further research to understand the mechanism of its biological activities.

Future Directions

There are many possible future directions for research on BAMCA. Some of these directions include but are not limited to:
1. Investigating the potential of BAMCA as a drug delivery system for the treatment of other diseases besides cancer.
2. Developing new methods for the synthesis of BAMCA with improved yields and purity.
3. Optimizing the design of BAMCA-based materials for industrial and technological applications.
4. Conducting more detailed toxicity studies on BAMCA to understand its safety profile.
5. Exploring the potential of BAMCA as a fluorescent probe for the detection of other biological molecules.
In conclusion, BAMCA is a chemical compound with unique physical and chemical properties that make it a promising candidate for various applications in scientific research and industry. While still in the early stages of research, the potential implications of BAMCA are vast and varied. Further research is needed to fully realize the potential of this compound and its applications.